Cas no 74418-16-9 (2-3-(trifluoromethyl)phenylpiperazine)

2-3-(trifluoromethyl)phenylpiperazine structure
74418-16-9 structure
Product Name:2-3-(trifluoromethyl)phenylpiperazine
CAS No:74418-16-9
MF:C11H13F3N2
MW:230.229532957077
CID:979271
PubChem ID:4071163
Update Time:2025-04-19

2-3-(trifluoromethyl)phenylpiperazine Chemical and Physical Properties

Names and Identifiers

    • 2-(3-TRIFLUOROMETHYL-PHENYL)-PIPERAZINE
    • 2-[3-(trifluoromethyl)phenyl]piperazine
    • 2-3-(trifluoromethyl)phenylpiperazine
    • AB36277
    • EN300-11769722
    • 1212934-38-7
    • (2R)-2-[3-(trifluoromethyl)phenyl]piperazine
    • 1213402-45-9
    • AB36281
    • DTXSID101278154
    • PD078158
    • YFYVJMADMDQPCS-UHFFFAOYSA-N
    • 74418-16-9
    • AB25180
    • (2S)-2-[3-(trifluoromethyl)phenyl]piperazine
    • SCHEMBL11722793
    • Inchi: 1S/C11H13F3N2/c12-11(13,14)9-3-1-2-8(6-9)10-7-15-4-5-16-10/h1-3,6,10,15-16H,4-5,7H2
    • InChI Key: YFYVJMADMDQPCS-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC(=C1)C1CNCCN1)(F)F

Computed Properties

  • Exact Mass: 230.10300
  • Monoisotopic Mass: 230.10308291g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 24.1Ų

Experimental Properties

  • PSA: 24.06000
  • LogP: 2.59690

2-3-(trifluoromethyl)phenylpiperazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
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£375.00 2023-09-02
Apollo Scientific
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£925.00 2023-09-02
Enamine
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$1648.0 2023-07-06
Enamine
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$1723.0 2023-07-06
Enamine
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Enamine
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$1872.0 2023-07-06
Enamine
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$3670.0 2023-07-06
Enamine
EN300-11769722-5.0g
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$5429.0 2023-07-06
Enamine
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$8049.0 2023-07-06

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